Cas no 58863-48-2 (Benzofuran, 3-bromo-2-methyl-)

• Product Name: Benzofuran, 3-bromo-2-methyl-
• CAS No: 58863-48-2
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD11111717
• CID: 1612378
• PubChem ID: 11514006
• Update Time: 2025-04-24

Benzofuran, 3-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 3-bromo-2-methyl-
• 3-bromo-2-methyl-1-benzofuran
• 3-bromo-2-mehtylbenzofuran
• SY242342
• DTXSID30467849
• SCHEMBL3380593
• MFCD11111717
• 3-bromo-2-methylbenzofuran
• AS-36540
• 58863-48-2
• CS-0061201
• AKOS022691250
• EN300-5414708
• methyl 3-bromo-1-benzofuran
• BENZOFURAN,3-BROMO-2-METHYL-
• OEGMISNFEAVBHA-UHFFFAOYSA-N

• MDL： MFCD11111717
• Inchi： 1S/C9H7BrO/c1-6-9(10)7-4-2-3-5-8(7)11-6/h2-5H,1H3
• InChI Key： OEGMISNFEAVBHA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)OC2C=CC=CC=21

Computed Properties

• Exact Mass: 209.96801
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Benzofuran, 3-bromo-2-methyl-

Benzofuran, 3-bromo-2-methyl- (CAS No. 58863-48-2): A Comprehensive Overview

Benzofuran, 3-bromo-2-methyl- (CAS No. 58863-48-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This brominated benzofuran derivative is known for its unique structural properties, which make it a valuable intermediate in synthetic chemistry. With the increasing demand for heterocyclic compounds in drug discovery and industrial applications, 3-bromo-2-methylbenzofuran has become a subject of interest for researchers and manufacturers alike.

The molecular structure of Benzofuran, 3-bromo-2-methyl- consists of a fused benzene and furan ring, with a bromine atom at the 3-position and a methyl group at the 2-position. This configuration imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of more complex molecules. Recent studies have highlighted its potential in the development of bioactive compounds, particularly in the design of novel pharmaceutical intermediates and agrochemical agents.

One of the key reasons behind the growing popularity of 3-bromo-2-methylbenzofuran is its role in green chemistry and sustainable synthesis. As industries shift towards environmentally friendly practices, this compound has been explored as a precursor in catalytic reactions that minimize waste and reduce hazardous byproducts. Researchers are particularly interested in its applications in palladium-catalyzed cross-coupling reactions, which are widely used in the production of fine chemicals and active pharmaceutical ingredients (APIs).

In the pharmaceutical sector, Benzofuran, 3-bromo-2-methyl- has shown promise as a scaffold for designing antimicrobial and anti-inflammatory agents. The benzofuran core is a common motif in many FDA-approved drugs, and the introduction of bromine and methyl groups can enhance biological activity and selectivity. Recent publications have explored its derivatives as potential inhibitors of specific enzymes involved in inflammatory pathways, making it a hot topic in drug discovery forums and academic research.

From a commercial perspective, the global market for benzofuran derivatives is expanding, driven by their applications in electronic materials and organic semiconductors. The electron-rich nature of the benzofuran ring system, combined with the bromine substituent, makes 3-bromo-2-methylbenzofuran a candidate for use in OLEDs (organic light-emitting diodes) and other optoelectronic devices. This aligns with the current trend towards energy-efficient technologies and smart materials.

Quality control and analytical characterization of Benzofuran, 3-bromo-2-methyl- are critical for its successful application. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure purity and confirm structural integrity. Suppliers and manufacturers often provide detailed technical data sheets and safety data sheets to meet regulatory requirements and customer specifications.

For researchers and industry professionals seeking reliable information on CAS No. 58863-48-2, it is essential to consult peer-reviewed journals, patent databases, and reputable chemical suppliers. The compound's synthetic routes, physicochemical properties, and handling precautions are well-documented in the scientific literature, making it accessible for further exploration and application development.

In conclusion, Benzofuran, 3-bromo-2-methyl- represents a fascinating intersection of chemistry, materials science, and biotechnology. Its multifaceted applications and relevance to contemporary research trends ensure its continued importance in scientific and industrial communities. As innovations in organic synthesis and materials engineering progress, this compound is likely to play an even more significant role in shaping future technologies.